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Compound Name: Farrerol 7-O-glucoside
Cat. No.: B12421242
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\ J

Technical Support Center: Farrerol 7-O-
glucoside in Cell Viability Assays

Welcome to the technical support resource for researchers utilizing Farrerol 7-O-glucoside in
cell-based assays. This guide, structured in a comprehensive question-and-answer format,
provides practical, field-proven insights to help you design robust experiments, troubleshoot
common issues, and ensure the scientific integrity of your data.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: How should | prepare my Farrerol 7-O-glucoside
stock solution?

Answer: Proper preparation of your stock solution is the critical first step for reproducible
results. Farrerol 7-O-glucoside, like most flavonoid glycosides, exhibits poor solubility in
aqueous solutions but is readily soluble in dimethyl sulfoxide (DMSO).
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Causality: DMSO is a polar aprotic solvent that can effectively dissolve a wide range of organic
molecules that are not soluble in water. Using 100% DMSO for the initial stock ensures the
compound is fully solubilized before further dilution in aqueous cell culture medium.

Recommended Protocol:
e Solvent: Use sterile, cell culture-grade DMSO.

» Concentration: Prepare a high-concentration stock, for example, 10 mM or 20 mM. A high
concentration minimizes the volume of DMSO added to your cell cultures, thereby reducing
solvent-induced cytotoxicity.

e Procedure:
o Warm the vial of Farrerol 7-O-glucoside to room temperature.

o Add the calculated volume of 100% DMSO to the vial to achieve your desired stock
concentration.

o Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C
water bath can aid dissolution if needed.[1]

o Storage: Aliguot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store these aliquots at -20°C or -80°C, protected from light.

Q2: What is the optimal concentration range for Farrerol
7-O-glucoside in a cell viability assay?

Answer: The optimal concentration is highly dependent on the cell line and the experimental
endpoint (e.g., cytotoxicity, antioxidant effect). Since specific data for Farrerol 7-O-glucoside
is limited, we can establish a rational starting range based on studies with structurally similar
flavonoid 7-O-glucosides.

Expert Insight: A dose-response experiment is essential. We recommend starting with a broad
concentration range to identify the active window for your specific cell model. Based on
published data for similar compounds like Apigenin-7-O-glucoside and Luteolin-7-O-glucoside,
a range spanning from low micromolar to mid-micromolar is appropriate.[2][3][4][5]
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Effective
Compound Cell Line(s) Concentration Reference
Range (pM)
Apigenin-7-O- HCT116 (colon
_ 20 - 80 [2]6]1[7]
glucoside cancer)
Apigenin-7-O- A549, H1975 (lun
P19 _ (ung 25-200 [5]
glucoside cancer)
Luteolin-7-O- HSC-3, FaDu, CA9-22
_ 10- 40 [4]
glucoside (oral cancer)
_ SH-SY5Y
Luteolin-7-O-
) (neuroblastoma), 0.1-10 [3]
glucoside
RAW264.7

Recommended Starting Point for Farrerol 7-O-glucoside: Based on this comparative data, we
recommend an initial dose-response experiment with concentrations ranging from 1 uM to 100
MM. A typical logarithmic dilution series might include: 1, 5, 10, 25, 50, and 100 pM.

Q3: I'm observing high cell death even in my low-
concentration wells. What could be the cause?

Answer: This issue often points to solvent toxicity rather than the activity of the compound itself.
The final concentration of DMSO in your cell culture medium is a critical parameter that must
be carefully controlled.

Scientific Rationale: DMSO can be toxic to cells, with effects varying significantly between cell
lines.[8] Concentrations above 1% are often overtly toxic, while even concentrations between
0.1% and 1% can cause subtle changes in cell morphology, function, or stress responses.[9]
For sensitive cell lines, even 0.1% DMSO can be detrimental.

Troubleshooting Steps:

o Calculate Final DMSO Concentration: Always calculate the final percentage (v/v) of DMSO in
your wells. For example, if you add 2 pL of a DMSO stock solution to 198 pL of medium in a
well, the final DMSO concentration is 1%.
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» Establish a Vehicle Control: This is non-negotiable for scientific validity. The vehicle control
consists of cells treated with the same final concentration of DMSO as your highest-dose
experimental well, but without Farrerol 7-O-glucoside. This allows you to distinguish
between the effect of the solvent and the effect of your compound.[10]

e Maintain Consistent DMSO Levels: Ensure that the final DMSO concentration is identical
across all treatment wells (except the untreated control). This is achieved by adding
appropriate amounts of DMSO to your dilution medium.

e Aim for < 0.1% DMSO: As a best practice, design your dilutions to keep the final DMSO
concentration at or below 0.1%.[1][9] If your compound's solubility requires a higher
concentration (e.g., up to 0.5%), you must run a preliminary DMSO toxicity curve to
determine the tolerance of your specific cell line.[11]

Q4: My MTT assay results are unexpected. Cell viability
seems to increase with higher concentrations of the
compound. Is this possible?

Answer: This is a known and critical artifact when testing antioxidant compounds, particularly
flavonoids, with tetrazolium-based assays like MTT. The compound itself can directly reduce
the MTT reagent to its colored formazan product, independent of cellular metabolic activity.
This leads to a false-positive signal, suggesting higher viability when, in fact, the opposite may
be true.[12][13][14]

Mechanism of Interference: The MTT assay relies on mitochondrial dehydrogenases in living
cells to reduce the yellow MTT tetrazolium salt into purple formazan crystals.[15] However,
flavonoids are potent reducing agents and can perform this chemical reduction in a cell-free
environment, rendering the assay unreliable for these compounds if not properly controlled.[13]
[16]

Self-Validating Protocol and Solutions:

« Mandatory Cell-Free Control: For every concentration of Farrerol 7-O-glucoside, you must
set up parallel wells that contain medium and the compound but no cells. Add the MTT
reagent and solubilizer to these wells just as you would for your experimental wells.[13][14]
The absorbance from these cell-free wells represents the chemical interference.
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o Data Correction: Subtract the absorbance value of each cell-free control from the
corresponding experimental well (containing cells and the compound). This corrected value
will more accurately reflect cell-mediated MTT reduction.

o Consider Alternative Assays: If the interference is very high, it is strongly recommended to
switch to a non-tetrazolium-based assay.

o Sulphorhodamine B (SRB) Assay: This colorimetric assay measures total protein content
and is considered a more suitable method for testing flavonoids as it does not rely on
redox chemistry.[13]

o ATP-Based Assays (e.g., CellTiter-Glo®): These highly sensitive luminescent assays
measure the ATP content of viable cells, which is a direct indicator of metabolic activity.
This method is generally less prone to interference from colored or antioxidant
compounds.[17]

o Trypan Blue Exclusion: A direct method of counting viable versus non-viable cells based
on membrane integrity.[17]

Experimental Workflow & Protocols
Workflow for Determining IC50 of Farrerol 7-O-glucoside

The following diagram illustrates a robust workflow for assessing the cytotoxic potential of
Farrerol 7-O-glucoside, incorporating essential controls.
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Caption: A validated workflow for IC50 determination using Farrerol 7-O-glucoside.
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Detailed Protocol: MTT Assay for Cell Viability

This protocol is designed to be self-validating by including necessary controls.
Materials:

e Farrerol 7-O-glucoside

e Cell culture-grade DMSO

o 96-well flat-bottom cell culture plates

 Your cell line of interest in appropriate complete medium

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in
sterile PBS, filter-sterilized, and stored at -20°C protected from light.

e Solubilization solution: 100% DMSO or a solution of 10% SDS in 0.01 M HCI.
Procedure:

o Cell Seeding: Seed your cells into a 96-well plate at a pre-determined optimal density (e.g.,
5,000-10,000 cells/well in 100 pL of medium). Incubate for 24 hours to allow for cell
attachment and recovery.

e Compound Preparation:

o Prepare a 2X working concentration series of Farrerol 7-O-glucoside by diluting your
high-concentration stock in serum-free medium.

o Prepare a 2X vehicle control solution containing the same amount of DMSO as your
highest compound concentration.

o Cell Treatment:
o Carefully remove the medium from the cells.

o Add 100 pL of the appropriate 2X working solution to each well. For the untreated control,
add 100 pL of fresh medium.
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o Set up your cell-free control wells by adding 100 uL of each working solution to empty
wells.

o Incubate the plate for your desired exposure time (e.g., 24, 48, or 72 hours).

o MTT Addition:

o Add 20 pL of 5 mg/mL MTT solution to all wells (including experimental, control, and cell-
free wells). The final MTT concentration will be approximately 0.83 mg/mL.

o Incubate for 2-4 hours at 37°C. Visually inspect for the formation of purple formazan
crystals.

¢ Solubilization:

o Carefully aspirate the medium containing MTT from all wells without disturbing the
formazan crystals.

o Add 150 pL of solubilization solution (e.g., 100% DMSO) to all wells.

o Place the plate on an orbital shaker for 15 minutes in the dark to ensure complete
dissolution of the crystals.

o Data Acquisition:

o Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630
nm can be used to reduce background noise.

o Data Analysis:

o For each compound concentration, subtract the average absorbance of the cell-free
control wells from the average absorbance of the corresponding cell-containing wells.

o Calculate the percentage of cell viability for each treatment using the following formula: %
Viability = (Corrected Absorbance of Treated Cells / Average Absorbance of Vehicle
Control Cells) * 100
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o Plot the % Viability against the log of the compound concentration to determine the IC50
value.

References

e Guo, Y. T, etal. (2022). Farrerol exhibits inhibitory effects on lung adenocarcinoma cells by
activating the mitochondrial apoptotic pathway. Journal of Biochemical and Molecular
Toxicology, 36(9), €23157. Available at: [Link]

e Timm, M., et al. (2013). Considerations regarding use of solvents in in vitro cell based
assays. Cytotechnology, 65(5), 877—883. Available at: [Link]

» Fathallah, 1., & Chebel-Kouas, D. (2022). Assessment of the Cytotoxic Effects of Dimethyl
Sulfoxide (DMSO) on MCF-7 and HeLa Cell Line. Journal of Applied Biological Sciences,
16(2), 221-226. Available at: [Link]

e Pirouzfar, M. (2023). Mtt Assay Trouble - ANTIOXIDANT- Flavonoides. ResearchGate.
Available at: [Link]

e Islam, M. R., et al. (2015). Comparative effectiveness of Dimethyl Sulphoxide (DMSO) and
Glycerol as cryoprotective agent in preserving Vero cells. Bangladesh Veterinary Journal,
32(2), 35-41. Available at: [Link]

e Takahashi, S., et al. (2022). Production of Flavonoid 7-O-glucosides by Bioconversion Using
Escherichia coli Expressing a 7-O-glucosyltransferase from Tobacco (Nicotiana tabacum).
Applied Biochemistry and Biotechnology, 194(7), 3182-3194. Available at: [Link]

e Manojlovi¢, M., et al. (2017). Apigenin-7-O-glucoside versus apigenin: Insight into the modes
of anticandidal and cytotoxic actions. Journal of Functional Foods, 36, 44-53. Available at:
[Link]

e Somayaji, A., & Shastry, C. S. (2021). Interference of Antioxidant Flavonoids with MTT
Tetrazolium Assay in a Cell Free System. International Journal of Pharmaceutical and
Phytopharmacological Research, 11(5), 1-6. Available at: [Link]

» Rehfeldt, A., et al. (2022). Neuroprotective Effect of Luteolin-7-O-Glucoside against 6-OHDA-
Induced Damage in Undifferentiated and RA-Differentiated SH-SY5Y Cells. Antioxidants,

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/35833306/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3776422/
https://www.semanticscholar.org/paper/Assessment-of-the-Cytotoxic-Effects-of-Dimethyl-on-Fathallah-Chebel-Kouas/07336a9712a6f23620f4b3e8c9b3a042e971d87e
https://www.researchgate.net/post/Mtt_Assay_Trouble-ANTIOXIDANT-Flavonoides
https://www.cabidigitallibrary.org/doi/full/10.5555/20163013110
https://pubmed.ncbi.nlm.nih.gov/35347669/
https://www.researchgate.net/publication/319149021_Apigenin-7-O-glucoside_versus_apigenin_Insight_into_the_modes_of_anticandidal_and_cytotoxic_actions
https://eijppr.com/storage/models/article/s4d9y2J80f55n33kEa3h7Lp4K5aZ3jXf5v0l5h8a4m7t3x1s3q5r3g/interference-of-antioxidant-flavonoids-with-mtt-tetrazolium-assay-in-a-cell-free-system.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

11(3), 518. Available at: [Link]

Siler, B., et al. (2017). Apigenin-7-O-glucoside versus apigenin: Insight into the modes of
anticandidal and cytotoxic actions. Archives of Industrial Hygiene and Toxicology, 68(4), 284-
295. Available at: [Link]

Erlandsson, A., et al. (2010). Dimethyl sulfoxide prevents 7(3-hydroxycholesterol-induced
apoptosis by preserving lysosomes and mitochondria. Free Radical Biology and Medicine,
49(12), 1944-1953. Available at: [Link]

Yang, Y., et al. (2026). Farrerol inhibits ferroptosis and protects against LPS-induced acute
lung injury by targeting the RUNX1/SLC7A11 axis. Frontiers in Immunology, 16, 1720843.
Available at: [Link]

Rehfeldt, A., et al. (2022). Neuroprotective Effect of Luteolin-7-O-Glucoside against 6-OHDA-
Induced Damage in Undifferentiated and RA-Differentiated SH-SY5Y Cells. Antioxidants,
11(3), 518. Available at: [Link]

van Tonder, A., et al. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in
Bulk and Single-Cell Analysis. International Journal of Molecular Sciences, 22(23), 12871.
Available at: [Link]

Manojlovié¢, M., et al. (2017). The effect of apigenin and AP7Glu on HCT116 cell's viability.
ResearchGate. Available at: [Link]

Aredia, M., & Salvatici, M. C. (2022). An Overview of the Current State of Cell Viability
Assessment Methods Using OECD Classification. International Journal of Molecular
Sciences, 23(19), 11849. Available at: [Link]

Thangavel, S., et al. (2020). Luteolin-7-O-Glucoside Inhibits Oral Cancer Cell Migration and
Invasion by Regulating Matrix Metalloproteinase-2 Expression and Extracellular Signal-
Regulated Kinase Pathway. Journal of Environmental Pathology, Toxicology and Oncology,
39(2), 135-144. Available at: [Link]

Pandiarajan, G., et al. (2024). Luteolin-7-O-glucoside and kaempferol 3-O-glucoside are
candidate inhibitors of the Apis mellifera DNMTS3 protein. Journal of Insect Science, 24(5), 1-
10. Available at: [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.researchgate.net/figure/A-Cytotoxicity-of-luteolin-7-O-glucoside-Lut7-on-RAW2647-cells-viability-after_fig1_359364406
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5798031/
https://pubmed.ncbi.nlm.nih.gov/20571430/
https://pubmed.ncbi.nlm.nih.gov/41573542/
https://www.mdpi.com/2076-3921/11/3/518
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8657738/
https://www.researchgate.net/figure/The-effect-of-apigenin-and-AP7Glu-on-HCT116-cells-viability-Increasing-amounts-20-80_fig3_319149021
https://www.mdpi.com/1422-0067/23/19/11849
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7875932/
https://maxapress.com/article/doi/10.17941/jis.2024.111
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Peng, S., et al. (2005). Reduction of MTT by flavonoids in the absence of cells. Colloids and
Surfaces B: Biointerfaces, 45(2), 108-111. Available at: [Link]

De Appollonia, L., et al. (2022). Anti-Inflammatory and Proliferative Properties of Luteolin-7-
O-Glucoside. International Journal of Molecular Sciences, 23(19), 11529. Available at: [Link]

Li, Y., et al. (2023). Apigenin-7-glucoside induces apoptosis and ROS accumulation in lung
cancer cells, and inhibits PI3K/Akt/mTOR pathway. Tropical Journal of Pharmaceutical
Research, 22(5), 939-945. Available at: [Link]

National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay
Guidance Manual. Available at: [Link]

Rehfeldt, A., et al. (2022). Neuroprotective Effect of Luteolin-7-O-Glucoside against 6-OHDA-
Induced Damage in Undifferentiated and RA-Differentiated SH-SY5Y Cells. ResearchGate.
Available at: [Link]

Ghafouri, H., et al. (2016). Cytotoxic Effects of Some Common Organic Solvents on MCF-7,
RAW-264.7 and Human Umbilical Vein Endothelial Cells. Avicenna Journal of Medical
Biochemistry, 4(1), e33454. Available at: [Link]

Posimo, J. M., et al. (2013). Viability Assays for Cells in Culture. Journal of Visualized
Experiments, (75), 50645. Available at: [Link]

Guarnieri, T., et al. (2012). Cell viability. (A) Cell viability (MTT assay) in RKO and SW480
cell... ResearchGate. Available at: [Link]

Nowak, E., et al. (2018). ATP-based cell viability assay is superior to trypan blue exclusion
and XTT assay in measuring cytotoxicity of anticancer drugs Taxol and Imatinib, and
proteasome inhibitor MG-132 on human hepatoma cell line HepG2. Clinical Hemorheology
and Microcirculation, 69(1-2), 327-336. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.researchgate.net/publication/7476594_Reduction_of_MTT_by_flavonoids_in_the_absence_of_cells
https://www.mdpi.com/1422-0067/23/19/11529
https://www.ajol.info/index.php/tjpr/article/view/246471
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.researchgate.net/publication/359364406_Neuroprotective_Effect_of_Luteolin-7-O-Glucoside_against_6-OHDA-Induced_Damage_in_Undifferentiated_and_RA-Differentiated_SH-SY5Y_Cells
https://www.researchgate.net/publication/301550974_Cytotoxic_Effects_of_Some_Common_Organic_Solvents_on_MCF-7_RAW-2647_and_Human_Umbilical_Vein_Endothelial_Cells
https://www.youtube.com/watch?v=paI5B7Ie5c4
https://www.researchgate.net/figure/Cell-viability-A-Cell-viability-MTT-assay-in-RKO-and-SW480-cell-lines-after-96-h_fig1_224958066
https://pubmed.ncbi.nlm.nih.gov/29630545/
https://www.benchchem.com/product/b12421242?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Sources

1. mdpi.com [mdpi.com]

2. Apigenin-7-O-glucoside versus apigenin: Insight into the modes of anticandidal and
cytotoxic actions - PMC [pmc.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. Luteolin-7-O-Glucoside Inhibits Oral Cancer Cell Migration and Invasion by Regulating
Matrix Metalloproteinase-2 Expression and Extracellular Signal-Regulated Kinase Pathway -
PMC [pmc.ncbi.nlm.nih.gov]

5. Apigenin-7-glucoside induces apoptosis and ROS accumulation in lung cancer cells, and
inhibits PI3K/Akt/mTOR pathway | Tropical Journal of Pharmaceutical Research [ajol.info]

6. researchgate.net [researchgate.net]
7. researchgate.net [researchgate.net]
8. semanticscholar.org [semanticscholar.org]

9. Considerations regarding use of solvents in in vitro cell based assays - PMC
[pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]
11. researchgate.net [researchgate.net]
12. researchgate.net [researchgate.net]
13. journaljpri.com [journaljpri.com]

14. researchgate.net [researchgate.net]
15. mdpi.com [mdpi.com]

16. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell
Analysis - PMC [pmc.ncbi.nim.nih.gov]

17. ATP-based cell viability assay is superior to trypan blue exclusion and XTT assay in
measuring cytotoxicity of anticancer drugs Taxol and Imatinib, and proteasome inhibitor MG-
132 on human hepatoma cell line HepG2 - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Optimizing Farrerol 7-O-glucoside concentration for cell
viability assays.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421242/docs#optimizing-farrerol-7-o-glucoside-
concentration-for-cell-viability-assays]

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.mdpi.com/1422-0067/22/3/1321
https://pmc.ncbi.nlm.nih.gov/articles/PMC5547395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5547395/
https://www.mdpi.com/1422-0067/23/6/2914
https://pmc.ncbi.nlm.nih.gov/articles/PMC7226481/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7226481/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7226481/
https://www.ajol.info/index.php/tjpr/article/view/248901
https://www.ajol.info/index.php/tjpr/article/view/248901
https://www.researchgate.net/publication/318093254_Apigenin-7-O-glucoside_versus_apigenin_Insight_into_the_modes_of_anticandidal_and_cytotoxic_actions
https://www.researchgate.net/figure/The-effect-of-apigenin-and-AP7Glu-on-HCT116-cells-viability-Increasing-amounts-20-80_fig3_318093254
https://www.semanticscholar.org/paper/Assessment-of-the-Cytotoxic-Effects-of-Dimethyl-on-Suharyani-Jaya/1cd57609108a500a6df8cae83f1ff66779b3a31f
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://www.researchgate.net/figure/A-Cytotoxicity-of-luteolin-7-O-glucoside-Lut7-on-RAW2647-cells-viability-after_fig5_359116389
https://www.researchgate.net/publication/301646773_Cytotoxic_Effects_of_Some_Common_Organic_Solvents_on_MCF-7_RAW-2647_and_Human_Umbilical_Vein_Endothelial_Cells
https://www.researchgate.net/post/Mtt_Assay_Trouble-ANTIOXIDANT-Flavonoides
https://journaljpri.com/index.php/JPRI/article/view/4142
https://www.researchgate.net/publication/7610717_Reduction_of_MTT_by_flavonoids_in_the_absence_of_cells
https://www.mdpi.com/1422-0067/26/1/220
https://pmc.ncbi.nlm.nih.gov/articles/PMC8657538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8657538/
https://pubmed.ncbi.nlm.nih.gov/29630545/
https://pubmed.ncbi.nlm.nih.gov/29630545/
https://pubmed.ncbi.nlm.nih.gov/29630545/
https://www.benchchem.com/product/b12421242/docs#optimizing-farrerol-7-o-glucoside-concentration-for-cell-viability-assays
https://www.benchchem.com/product/b12421242/docs#optimizing-farrerol-7-o-glucoside-concentration-for-cell-viability-assays
https://www.benchchem.com/product/b12421242/docs#optimizing-farrerol-7-o-glucoside-concentration-for-cell-viability-assays
https://www.benchchem.com/product/b12421242/docs#optimizing-farrerol-7-o-glucoside-concentration-for-cell-viability-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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